tert-Butyl 7-fluoro-6-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate
Overview
Description
Tert-Butyl 7-fluoro-6-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate is a novel compound synthesized by the reaction of tert-butyl alcohol and 7-fluoro-6-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylic acid. It has a molecular weight of 333.45 g/mol and a melting point of 217-219°C. This compound is of great interest to scientists due to its potential applications in the field of drug discovery and development.
Scientific Research Applications
Pharmaceutical Research: Anticancer Agents
This compound is a valuable intermediate in the synthesis of indole derivatives, which are prevalent in many natural products and drugs. Indole structures are significant in medicinal chemistry due to their presence in compounds with anticancer properties. The nitro group in the tert-butyl 7-fluoro-6-nitro-3,4-dihydroisoquinoline can be reduced to an amine, which can then be used to create a variety of biologically active molecules, potentially leading to new treatments for cancer .
Development of Anti-HIV Medications
The structural complexity of tert-butyl 7-fluoro-6-nitro-3,4-dihydroisoquinoline makes it a candidate for the synthesis of indolyl and oxochromenyl xanthenone derivatives. These derivatives have been studied for their potential as anti-HIV medications, with molecular docking studies indicating promising activity .
Antimicrobial Applications
The fluoro and nitro groups present in this compound suggest it could be modified to enhance its antimicrobial properties. Research into similar structures has shown effectiveness against a range of microbial pathogens, indicating potential use in developing new antimicrobial agents .
Neuroprotective Therapies
Isoquinoline derivatives have been explored for their neuroprotective effects. The tert-butyl 7-fluoro-6-nitro-3,4-dihydroisoquinoline could serve as a precursor in synthesizing compounds that protect neuronal cells against oxidative stress and neurodegenerative diseases .
Agricultural Chemistry: Pesticides
The compound’s robust chemical structure could be utilized in the design of novel pesticides. Its nitro group, in particular, could be functionalized to create compounds that are toxic to pests but safe for crops and the environment .
Material Science: Organic Semiconductors
In material science, the tert-butyl group can impart solubility and processability to organic molecules, which is crucial for the development of organic semiconductors. The compound’s rigid structure and potential for electronic modification make it a candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices .
properties
IUPAC Name |
tert-butyl 7-fluoro-6-nitro-3,4-dihydro-1H-isoquinoline-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17FN2O4/c1-14(2,3)21-13(18)16-5-4-9-7-12(17(19)20)11(15)6-10(9)8-16/h6-7H,4-5,8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVCDFWVDZIWGOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2=CC(=C(C=C2C1)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17FN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70727454 |
Source
|
| Record name | tert-Butyl 7-fluoro-6-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70727454 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 7-fluoro-6-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate | |
CAS RN |
912846-67-4 |
Source
|
| Record name | 1,1-Dimethylethyl 7-fluoro-3,4-dihydro-6-nitro-2(1H)-isoquinolinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=912846-67-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl 7-fluoro-6-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70727454 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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